Cas no 926271-64-9 (2-(hydroxymethyl)-4H-pyrido1,2-apyrimidin-4-one)

2-(Hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one is a heterocyclic compound featuring a pyridopyrimidinone core with a hydroxymethyl functional group at the 2-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate or scaffold for further derivatization. The hydroxymethyl group enhances reactivity, enabling selective modifications such as esterification, etherification, or oxidation. Its fused bicyclic system contributes to stability while maintaining compatibility with diverse reaction conditions. The compound’s balanced polarity and solubility profile facilitate its use in both organic and aqueous-phase chemistries. Researchers value it for its potential in developing biologically active molecules, including kinase inhibitors or antimicrobial agents, due to its pharmacophore-like properties.
2-(hydroxymethyl)-4H-pyrido1,2-apyrimidin-4-one structure
926271-64-9 structure
Product Name:2-(hydroxymethyl)-4H-pyrido1,2-apyrimidin-4-one
CAS No:926271-64-9
MF:C9H8N2O2
MW:176.172021865845
CID:4665676
PubChem ID:16770106
Update Time:2025-06-15

2-(hydroxymethyl)-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-(HYDROXYMETHYL)-4H-PYRIDO[1,2-A]PYRIMIDIN-4-ONE
    • 4H-Pyrido[1,2-a]pyrimidin-4-one, 2-(hydroxymethyl)-
    • 2-(hydroxymethyl)-4H-pyrido1,2-apyrimidin-4-one
    • Inchi: 1S/C9H8N2O2/c12-6-7-5-9(13)11-4-2-1-3-8(11)10-7/h1-5,12H,6H2
    • InChI Key: MRQCHCNWYBFWPD-UHFFFAOYSA-N
    • SMILES: O=C1C=C(CO)N=C2C=CC=CN21

Computed Properties

  • Exact Mass: 176.058577502g/mol
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 52.9Ų

2-(hydroxymethyl)-4H-pyrido1,2-apyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H949408-10mg
2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
926271-64-9
10mg
$ 50.00 2022-06-04
TRC
H949408-50mg
2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
926271-64-9
50mg
$ 160.00 2022-06-04
TRC
H949408-100mg
2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
926271-64-9
100mg
$ 250.00 2022-06-04
Enamine
EN300-45028-0.05g
2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
926271-64-9 95%
0.05g
$202.0 2023-07-06
Enamine
EN300-45028-0.1g
2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
926271-64-9 95%
0.1g
$301.0 2023-07-06
Enamine
EN300-45028-0.25g
2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
926271-64-9 95%
0.25g
$431.0 2023-07-06
Enamine
EN300-45028-0.5g
2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
926271-64-9 95%
0.5g
$679.0 2023-07-06
Enamine
EN300-45028-1.0g
2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
926271-64-9 95%
1.0g
$871.0 2023-07-06
Enamine
EN300-45028-2.5g
2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
926271-64-9 95%
2.5g
$1707.0 2023-07-06
Enamine
EN300-45028-5.0g
2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
926271-64-9 95%
5.0g
$2525.0 2023-07-06

Additional information on 2-(hydroxymethyl)-4H-pyrido1,2-apyrimidin-4-one

Introduction to 2-(hydroxymethyl)-4H-pyrido1,2-apyrimidin-4-one (CAS No. 926271-64-9)

2-(hydroxymethyl)-4H-pyrido1,2-apyrimidin-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 926271-64-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridoapyrimidine class, a structural motif known for its broad biological activity and potential therapeutic applications. The unique arrangement of nitrogen and oxygen atoms in its core structure imparts distinctive chemical and pharmacological properties, making it a subject of intense study in drug discovery and development.

The molecular structure of 2-(hydroxymethyl)-4H-pyrido1,2-apyrimidin-4-one consists of a fused pyridine and pyrimidine ring system, with a hydroxymethyl group (-CH₂OH) attached to the pyrido ring. This functional group enhances the compound's reactivity and solubility, facilitating its interaction with biological targets. The presence of multiple heteroatoms also contributes to its ability to engage with various enzymes and receptors, which is crucial for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridoapyrimidine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of kinases, enzymes involved in cell signaling pathways. Specifically, 2-(hydroxymethyl)-4H-pyrido1,2-apyrimidin-4-one has been investigated for its potential role in modulating pathways associated with inflammation and cancer. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases, which could translate into therapeutic benefits for diseases characterized by aberrant kinase activity.

The synthesis of 2-(hydroxymethyl)-4H-pyrido1,2-apyrimidin-4-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only highlight the synthetic challenges but also showcase the ingenuity of modern organic chemistry in developing complex molecular architectures.

One of the most compelling aspects of 2-(hydroxymethyl)-4H-pyrido1,2-apyrimidin-4-one is its versatility as a scaffold for drug design. By modifying different positions within its core structure, chemists can generate a library of derivatives with tailored biological activities. This flexibility has led to several innovative approaches in medicinal chemistry, where structural modifications are guided by computational modeling and high-throughput screening techniques. Such an integrated approach accelerates the discovery process and increases the likelihood of identifying lead compounds with optimized pharmacokinetic profiles.

The pharmacological evaluation of 2-(hydroxymethyl)-4H-pyrido1,2-apyrimidin-4-one has revealed intriguing interactions with biological targets. In vitro studies have demonstrated its ability to bind to certain kinases with high affinity, suggesting potential applications in oncology research. Additionally, its interaction with other enzymes and receptors has been explored for possible applications in treating inflammatory diseases and neurodegenerative disorders. These findings underscore the importance of pyridoapyrimidine derivatives as valuable tools in drug discovery efforts aimed at addressing unmet medical needs.

The safety profile of 2-(hydroxymethyl)-4H-pyrido1,2-apyrimidin-4-one is another critical consideration in its development as a therapeutic agent. Preclinical toxicology studies have been conducted to assess its acute and chronic toxicity levels. These studies provide essential data on dosage thresholds and potential side effects, which are crucial for determining safe dosing regimens in future clinical trials. The results from these studies have been instrumental in refining the compound's development pathway toward human testing.

The future prospects for 2-(hydroxymethyl)-4H-pyrido1,2-apyrimidin-4-one are promising, given its unique structural features and demonstrated biological activity. Ongoing research aims to further optimize its pharmacological properties through structural modifications and computational drug design techniques. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and reduced toxicity. Such collaborations leverage complementary expertise in synthetic chemistry, biochemistry, and computational biology to accelerate the translation of laboratory findings into clinical applications.

The impact of pyridoapyrimidine derivatives on drug discovery extends beyond their immediate therapeutic applications. These compounds serve as valuable scaffolds for understanding fundamental mechanisms of disease pathogenesis and developing new treatment strategies. Their versatility allows researchers to explore diverse biological pathways, providing insights into complex disease processes such as cancer metastasis and neuroinflammation. As our understanding of these pathways evolves, so too will the therapeutic potential of compounds like 2-(hydroxymethyl)-4H-pyrido1,2-apyrimidin-4-one.

In conclusion, 2-(hydroxymethyl)-4H-pyrido1,2-apyrimidin-4-one (CAS No. 926271-64-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as a scaffold for drug design underscores its importance in modern medicinal research efforts aimed at addressing critical unmet medical needs. As further research unfolds, this compound continues to inspire innovation across multiple disciplines within the life sciences sector.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm